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Compound of Interest

Compound Name: 2,4-Difluorobenzylamine

Cat. No.: B110887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Difluorobenzylamine (CAS Number:
72235-52-0), a pivotal intermediate in the fields of pharmaceutical sciences, agrochemicals,
and material sciences. This document outlines its chemical and physical properties, safety and
handling protocols, and its significant applications, with a focus on its role in drug discovery and
development.

Core Chemical Identity and Properties

2,4-Difluorobenzylamine is an organic compound featuring a benzylamine structure
substituted with two fluorine atoms at the 2 and 4 positions of the benzene ring.[1] This specific
difluorination pattern imparts unique physicochemical properties that are highly desirable in the
synthesis of complex molecules.[2]

Table 1: Physicochemical Properties of 2,4-Difluorobenzylamine
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Property Value References
CAS Number 72235-52-0 [31[4]1[5]1[6]
Molecular Formula CsH7F2N [311415][6]
Molecular Weight 143.13 g/mol [4151617]
Colorless to light yellow clear
Appearance . [31[4]
liquid
Melting Point 19-21 °C [3]

N ) 129-130 °C (at 760 mmHg);
Boiling Point [31[8]
82-84 °C (at 15 mmHg)

Density ~1.204 - 1.22 g/mL at 25 °C [3114]

Refractive Index n20/D ~1.49 - 1.503 [3][4]

Soluble in organic solvents
N such as ethanol, methanol,
Solubility _ [1][3]
dichloromethane, acetone, and

chloroform. Insoluble in water.

Flash Point 68 °C / 154.4 °F [6][8]

Safety and Handling

2,4-Difluorobenzylamine is classified as a hazardous substance and requires careful handling
to prevent exposure.[3] It is corrosive and can cause severe skin burns and eye damage.[7][8]

[4]

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement

Hazard

H314

Causes severe skin burns and

eye damage.[7]

Precautionary

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[5]

Precautionary

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5]

Precautionary

P303+P361+P353

IF ON SKIN (or hair):
Remove/Take off immediately
all contaminated clothing.

Rinse skin with water/shower.

[5]

Precautionary

P405

Store locked up.[5]

Precautionary

P501

Dispose of contents/container
in accordance with local

regulations.[7]

Handling and Storage:

e Handle in a well-ventilated area, using personal protective equipment (PPE) such as safety
goggles, chemical-resistant gloves, and a lab coat.[3][9]

e Store in a cool, dry place away from heat and sources of ignition.[3][5]

o Keep the container tightly closed and store separately from incompatible materials like

strong acids and oxidizing agents.[3][8]
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Diagram 1: Safety and Handling Workflow
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Diagram 1: Safety and Handling Workflow
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Applications in Research and Development

2,4-Difluorobenzylamine is a versatile building block with significant applications across
various sectors of the chemical industry.

e Pharmaceutical Development: This compound is a critical intermediate in the synthesis of
numerous Active Pharmaceutical Ingredients (APIs).[2] Its most prominent use is in the
production of antiretroviral drugs, specifically HIV integrase inhibitors like Dolutegravir and
Cabotegravir.[2][10] The difluorobenzyl moiety is strategically incorporated to enhance the
drug's binding affinity, metabolic stability, and overall pharmacokinetic profile.[2][10] The
fluorine atoms can improve properties such as lipophilicity and bioavailability, which are
crucial for drug efficacy.[4][10] It is also used in the synthesis of fluorinated analogs of
antihistamines, antidepressants, and antipsychotics.[3]

e Agrochemicals: It serves as an intermediate in the manufacturing of advanced herbicides
and insecticides.[1][3][4] The presence of fluorine often enhances the biological activity and
stability of these agrochemicals.[1][11]

o Material Science: The compound is utilized in the formulation of specialty materials, including
durable coatings and polymers, where its unique properties contribute to improved thermal
and chemical resistance.[1][4] It is also explored in the design of liquid crystals.[1]

« Analytical Chemistry: It can be employed as a derivatizing agent to enhance the detection
and quantification of various compounds in complex mixtures during analysis.[4]
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Diagram 2: Role as a Chemical Intermediate
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Diagram 2: Role as a Chemical Intermediate

Experimental Protocols: Synthesis of 2,4-
Difluorobenzylamine

Several synthetic routes for 2,4-Difluorobenzylamine have been reported, allowing for its
production from various starting materials. The choice of method often depends on factors such

as raw material cost, safety, and scalability.

Method 1: Reductive Amination of 2,4-Difluorobenzaldehyde

This is a common and direct method for synthesizing the target compound.[2][12]
e Protocol:

o 2,4-Difluorobenzaldehyde is dissolved in an appropriate alcohol solvent (e.g., methanol,

isopropanol).[12]

o A catalyst, such as Raney Nickel or Palladium on Carbon (Pd/C), is added to the solution.
[12]
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o The reaction is carried out under a pressurized atmosphere of ammonia and hydrogen
gas.[12] Alternatively, ammonium formate can be used as the ammonia and hydrogen
source.[12]

o The reaction mixture is heated to a specified temperature (e.g., 60-80°C) and maintained
until the reaction is complete, as monitored by techniques like HPLC.[13]

o Upon completion, the catalyst is filtered off, and the solvent is removed under reduced
pressure.

o The crude product is then purified by vacuum distillation to yield high-purity 2,4-
Difluorobenzylamine.[13]

Method 2: Catalytic Reduction of 2,4-Difluorobenzonitrile
This route involves the reduction of a nitrile group to a primary amine.[2]
e Protocol:

o 2,4-Difluorobenzonitrile is dissolved in a solvent such as 2-propanol containing aqueous
ammonia.[13]

o A hydrogenation catalyst, typically Raney Nickel, is added to the mixture.[2][13]

o The reaction is conducted in a high-pressure reactor under a hydrogen atmosphere.[13]
o The mixture is heated, and the reaction proceeds until the nitrile is fully converted.

o After cooling and depressurization, the catalyst is removed by filtration.

o The filtrate is concentrated, and the final product is purified by distillation under reduced
pressure.[13]

Method 3: Synthesis from m-Difluorobenzene
This multi-step synthesis starts from a more basic raw material.[14][15]

e Protocol:
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o Step 1 (Halogenation): m-Difluorobenzene is reacted with paraformaldehyde and a
halogenating agent (e.g., concentrated HCI) in the presence of a Lewis acid catalyst (e.g.,
zinc chloride) to produce 2,4-difluorobenzyl halide.[14][15]

o Step 2 (Quaternary Ammonium Salt Formation): The resulting 2,4-difluorobenzyl halide is
reacted with urotropine (hexamine) to form a quaternary ammonium salt.[14][15]

o Step 3 (Hydrolysis): The quaternary ammonium salt is then hydrolyzed using concentrated
hydrochloric acid to yield the final product, 2,4-Difluorobenzylamine.[14][15]
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Diagram 3: General Synthesis Workflow
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Diagram 3: General Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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